Cas no 119708-41-7 (27-Norurs-14-ene-3,28-diol,13-methyl-, (3a,13a)- (9CI))

• Product Name: 27-Norurs-14-ene-3,28-diol,13-methyl-, (3a,13a)- (9CI)
• CAS No: 119708-41-7
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 183353
• PubChem ID: 195318
• Update Time: 2025-04-19

27-Norurs-14-ene-3,28-diol,13-methyl-, (3a,13a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 27-Norurs-14-ene-3,28-diol,13-methyl-, (3a,13a)- (9CI)
• tamarixol
• (3R,6aS,6bR,8aR,11S,12S,12aR,14aS,14bR)-8a-(hydroxymethyl)-4,4,6a,11,12,14b-hexamethyl-10-methylidenedocosahydropicen-3-ol
• (3S,4aR,6aR,8aS,11R,12S,12aS,12bS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,11,12,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-icosahydropicen-3-ol
• D-Friedours-14-ene-3,28-diol, (3alpha)-
• 8a-(Hydroxymethyl)-4,4,6a,11,12,14b-hexamethyl-10-methylidenedocosahydropicen-3-ol
• 119708-41-7
• DTXSID80923086
• (3R,6aS,6bR,8aR,11S,12S,12aR,14aS,14bR)-8a-(hydroxymethyl)-4,4,6a,11,12,14b-hexamethyl-10-methylidene-2,3,4a,5,6,6a,6b,7,8,9,11,12,12a,13,14,14a-hexadecahydro-1H-picen-3-ol

• Inchi： 1S/C30H50O2/c1-18-16-30(17-31)15-10-22-21(26(30)20(3)19(18)2)8-9-24-28(22,6)13-11-23-27(4,5)25(32)12-14-29(23,24)7/h19-26,31-32H,1,8-17H2,2-7H3/t19-,20+,21?,22-,23?,24+,25-,26-,28+,29+,30+/m1/s1
• InChI Key： SEMDMGSTKZEUNY-DSNHVYDHSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@@H]3CC[C@@]4(CO)CC(=C)[C@@H](C)[C@H](C)[C@@H]4C3CC[C@@H]12

Computed Properties

• Exact Mass: 442.381080833g/mol
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives